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Compound of Interest

Compound Name: Kulinone

Cat. No.: B1673869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Kulinone, a tetracyclic triterpenoid isolated from plants of the Melia genus, notably Melia

azedarach. The information presented herein is essential for the identification, characterization,

and further investigation of this natural product for potential therapeutic applications.

Chemical Structure and Properties
Kulinone is a complex natural product with the molecular formula C₃₀H₄₈O₂ and a molecular

weight of 440.7 g/mol . Its tetracyclic triterpenoid structure forms the basis for its chemical and

biological properties.

Spectroscopic Data
The following tables summarize the key spectroscopic data for Kulinone, which are crucial for

its structural elucidation and characterization.

¹H NMR Spectroscopic Data
Table 1: ¹H NMR (Proton Nuclear Magnetic Resonance) Data for Kulinone
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available in

the searched

literature.

¹³C NMR Spectroscopic Data
Table 2: ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data for Kulinone

Chemical Shift (δ) ppm Carbon Type Assignment

Data not available in the

searched literature.

IR Spectroscopic Data
Table 3: IR (Infrared) Spectroscopic Data for Kulinone

Wavenumber (cm⁻¹) Functional Group Assignment

Data not available in the searched literature.

Mass Spectrometry Data
Table 4: MS (Mass Spectrometry) Data for Kulinone

m/z Fragmentation Assignment

Data not available in the searched literature.

Note: Despite extensive literature searches, specific, quantitative spectroscopic data for

Kulinone could not be located in the available scientific databases and publications.

Experimental Protocols
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Detailed experimental protocols for the acquisition of spectroscopic data are critical for

reproducibility and data validation. The following outlines the general methodologies typically

employed for the analysis of triterpenoids like Kulinone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A pure sample of Kulinone is dissolved in a deuterated solvent (e.g.,

CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

Instrumentation: ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR

spectrometer, typically operating at a frequency of 400 MHz or higher for protons.

Data Acquisition: Standard pulse sequences are used to acquire one-dimensional (¹H, ¹³C)

and two-dimensional (COSY, HSQC, HMBC) NMR spectra. Chemical shifts are referenced to

the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy
Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl,

KBr), as a KBr pellet, or using an Attenuated Total Reflectance (ATR) accessory.

Instrumentation: An FT-IR (Fourier-Transform Infrared) spectrometer is used to record the

spectrum.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹. The

data is presented as a plot of transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)
Sample Introduction: The sample is introduced into the mass spectrometer via a suitable

ionization source, such as Electrospray Ionization (ESI) or Electron Impact (EI).

Instrumentation: A variety of mass analyzers can be used, including Time-of-Flight (TOF),

Quadrupole, or Ion Trap.

Data Acquisition: The mass spectrum is acquired, showing the mass-to-charge ratio (m/z) of

the molecular ion and its fragment ions. High-resolution mass spectrometry (HRMS) is often

used to determine the exact molecular formula.
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Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic analysis and structure

elucidation of a natural product like Kulinone.
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Caption: Workflow for the isolation and spectroscopic characterization of Kulinone.
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To cite this document: BenchChem. [Spectroscopic Profile of Kulinone: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673869#spectroscopic-data-nmr-ir-ms-of-kulinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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